Cas no 1451265-53-4 (3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal
• CAS No: 1451265-53-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5821583
• PubChem ID: 142032126
• Update Time: 2025-05-28

3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal
• 1451265-53-4
• EN300-1735549

• Inchi： 1S/C12H14O2/c1-9-7-11(5-4-6-13)8-10(2)12(9)14-3/h4-8H,1-3H3/b5-4+
• InChI Key： PRZZNEKRWGJOPN-SNAWJCMRSA-N
• SMILES： O(C)C1C(C)=CC(/C=C/C=O)=CC=1C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal

Research Briefing on 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal (CAS: 1451265-53-4): Recent Advances and Applications

3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal (CAS: 1451265-53-4) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its α,β-unsaturated aldehyde moiety and methoxy-substituted aromatic ring, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for novel kinase inhibitors. The research team utilized 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal as a starting material to develop a series of pyrazole derivatives targeting the JAK-STAT signaling pathway. The resulting compounds demonstrated significant anti-inflammatory activity in vitro, with IC50 values in the low micromolar range against JAK2 and JAK3 kinases.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's incorporation into chalcone analogs with potent activity against drug-resistant Staphylococcus aureus strains. The study highlighted how the methoxy and dimethyl substitutions on the phenyl ring enhanced membrane penetration while the α,β-unsaturated carbonyl system contributed to covalent binding with bacterial targets.

From a mechanistic perspective, computational docking studies have revealed that 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal can interact with multiple biological targets through both covalent and non-covalent interactions. The compound's Michael acceptor capability allows it to form covalent adducts with nucleophilic residues in target proteins, while its aromatic system contributes to π-stacking interactions with hydrophobic pockets.

Recent advancements in synthetic methodology have also focused on this compound. A 2024 paper in Organic Process Research & Development described a green chemistry approach for its large-scale production using biocatalytic methods, achieving >90% yield with significantly reduced environmental impact compared to traditional synthetic routes. This development is particularly relevant given the growing interest in sustainable pharmaceutical manufacturing.

The compound's safety profile has been evaluated in recent preclinical studies. While showing good tolerability in acute toxicity models, chronic exposure studies have indicated the need for careful dose optimization due to potential hepatotoxicity at higher concentrations. These findings were published in a 2023 Toxicology Reports article that included comprehensive metabolic studies of the compound.

Looking forward, 3-(4-methoxy-3,5-dimethylphenyl)prop-2-enal continues to be a molecule of interest for multiple research groups. Its versatility as both a synthetic intermediate and a potential bioactive compound positions it as a valuable tool in drug discovery efforts. Current research directions include exploring its applications in targeted protein degradation and as a warhead in PROTAC design, as well as investigating its potential in neurodegenerative disease models.